Cas no 2171621-77-3 (4-(4,6-dimethyl-1,4-diazepan-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid)

• Product Name: 4-(4,6-dimethyl-1,4-diazepan-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid
• CAS No: 2171621-77-3
• MF: C₂₆H₃₁N₃O₅
• MW: 465.54144692421
• CID: 5872787
• PubChem ID: 165509657
• Update Time: 2025-07-19

4-(4,6-dimethyl-1,4-diazepan-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4,6-dimethyl-1,4-diazepan-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid
• 4-(4,6-dimethyl-1,4-diazepan-1-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxobutanoic acid
• 2171621-77-3
• EN300-1538008

• Inchi： 1S/C26H31N3O5/c1-17-14-28(2)11-12-29(15-17)25(32)23(13-24(30)31)27-26(33)34-16-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,17,22-23H,11-16H2,1-2H3,(H,27,33)(H,30,31)
• InChI Key： HQEBUIWGUDSYMV-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C(N1CCN(C)CC(C)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 465.22637110g/mol
• Monoisotopic Mass: 465.22637110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 99.2Ų

Additional information on 4-(4,6-dimethyl-1,4-diazepan-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid

Introduction to 4-(4,6-dimethyl-1,4-diazepan-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid (CAS No. 2171621-77-3)

4-(4,6-dimethyl-1,4-diazepan-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid (CAS No. 2171621-77-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a diazepane ring, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a carboxylic acid functional group. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs for treating neurological disorders and cancer.

The diazepane ring is a seven-membered heterocyclic structure that is known for its ability to modulate the activity of various receptors and enzymes. In the context of 4-(4,6-dimethyl-1,4-diazepan-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid, the presence of the diazepane ring suggests that this compound may have significant interactions with GABA receptors or other neurotransmitter systems. Recent studies have shown that compounds with similar diazepane structures can exhibit potent anxiolytic and anticonvulsant properties, making them promising candidates for the treatment of anxiety disorders and epilepsy.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is a widely used reagent in peptide synthesis due to its ease of removal under mild conditions. In 4-(4,6-dimethyl-1,4-diazepan-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid, the Fmoc group serves to protect the amino functionality during synthetic manipulations. This allows for precise control over the chemical reactions involved in the synthesis of this compound, ensuring high purity and yield. The ability to selectively deprotect the Fmoc group also opens up possibilities for further functionalization and derivatization, which can be crucial for optimizing the pharmacological properties of the final product.

The carboxylic acid functional group in 4-(4,6-dimethyl-1,4-diazepan-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid provides a versatile handle for conjugation with other molecules or biomolecules. This feature is particularly valuable in drug delivery systems, where the carboxylic acid can be used to form ester or amide linkages with targeting ligands or polymers. Such conjugates can enhance the solubility, stability, and bioavailability of the compound, thereby improving its therapeutic efficacy.

Recent advances in computational chemistry and molecular modeling have provided valuable insights into the structure-function relationships of compounds like 4-(4,6-dimethyl-1,4-diazepan-1-yl)-3-{(9H-fluoren-9-yloxycarbonyl)amino}-4-hydroxybutanoic acid. These studies have revealed that the spatial arrangement of functional groups within the molecule plays a critical role in determining its biological activity. For instance, molecular dynamics simulations have shown that the diazepane ring can adopt conformations that facilitate binding to specific protein targets, while the Fmoc group can influence the overall conformational flexibility of the molecule.

In addition to its potential therapeutic applications, 4-(4,6-dimethyl-1,4-diazepan-1-yl)-3-{(9H-fluoren-9-yloxycarbonyl)amino}-4-hydroxybutanoic acid has also been studied for its use as a research tool in chemical biology. Its unique structural features make it an excellent candidate for probing protein-protein interactions and signaling pathways. For example, researchers have utilized this compound to investigate the role of specific amino acids in protein folding and stability. The ability to selectively modify and label this compound with fluorescent or biotin tags has further expanded its utility as a probe in cellular assays.

The synthesis of 4-(4,6-dimethyl-1,4-diazepan-1-yl)-3-{(9H-fluoren-9-yloxycarbonyl)amino}-4-hydroxybutanoic acid typically involves a multi-step process that includes the formation of the diazepane ring, introduction of the Fmoc protecting group, and final functionalization steps to introduce the carboxylic acid moiety. Each step requires careful optimization to ensure high yields and purity. Recent developments in green chemistry have led to more environmentally friendly synthetic methods that minimize waste and reduce energy consumption.

In conclusion, 4-(4,6-dimethyl-1,4-diazepan-1-yL)-3-{(9H-fluoren-I yloxycarbonyl)amino}-4-hydroxybutanoic acid (CAS No. 2171621 -77 -3) is a multifaceted compound with significant potential in both pharmaceutical research and chemical biology. Its unique structural features make it an attractive candidate for developing novel therapeutics and research tools. Ongoing studies are expected to further elucidate its biological activities and expand its applications in various fields.